Cas no 2375194-29-7 (tert-butyl N-(8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate)

• Product Name: tert-butyl N-(8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate
• CAS No: 2375194-29-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5943760
• PubChem ID: 145944644
• Update Time: 2026-03-11

tert-butyl N-(8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate
• tert-Butyl (8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate
• 8-(Boc-amino)-8-methyl-3-azabicyclo[3.2.1]octane
• tert-butylN-(8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate
• tert-butyl N-{8-methyl-3-azabicyclo[3.2.1]octan-8-yl}carbamate
• 2375194-29-7
• D79260
• TERT-BUTYL N-{8-METHYL-3-AZABICYCLO[3.2.1]OCTAN-8-YLCARBAMATE

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-13(4)9-5-6-10(13)8-14-7-9/h9-10,14H,5-8H2,1-4H3,(H,15,16)
• InChI Key： ZSZIQATYEYBBHD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C)C2CCC1CNC2

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 342.7±31.0 °C(Predicted)
• pka: 12.51±0.20(Predicted)

Additional information on tert-butyl N-(8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate

tert-butyl N-(8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate (CAS No: 2375194-29-7)

The compound tert-butyl N-(8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate, identified by the CAS number 2375194-29-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its complex bicyclic structure, which includes a bicyclo[3.2.1]octane framework substituted with a methyl group and a tert-butyl carbamate moiety. The presence of the azabicyclo system suggests potential applications in drug design, particularly in the development of bioactive compounds with unique pharmacokinetic properties.

Recent studies have highlighted the importance of bicyclic systems in medicinal chemistry, as they often exhibit enhanced stability and bioavailability compared to their acyclic counterparts. The tert-butyl carbamate group in this compound is known to improve solubility and reduce toxicity, making it a valuable component in drug delivery systems. Additionally, the methyl substitution on the bicyclic ring may influence the compound's stereochemistry and interactions with biological targets, further enhancing its potential as a lead compound in drug discovery.

In terms of synthesis, the preparation of tert-butyl N-(8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate involves a multi-step process that typically includes ring-forming reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of such complex molecules, with a focus on improving yield and purity while maintaining scalability for potential industrial applications.

The application of this compound extends beyond traditional pharmaceuticals. Recent advancements in materials science have demonstrated the utility of similar bicyclic structures in the development of advanced materials, such as high-performance polymers and nanomaterials. The unique electronic and structural properties of this compound make it a promising candidate for use in these emerging fields.

Moreover, computational studies using molecular modeling techniques have provided insights into the potential binding modes of this compound with various biological targets. These studies suggest that the bicyclic framework may enable favorable interactions with protein pockets, potentially leading to novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, tert-butyl N-(8-methyl-3-azabicyclo[3.2.1]octan-8-yl)carbamate (CAS No: 2375194-29-7) represents a versatile molecule with diverse applications across multiple disciplines. Its structural features, combined with recent research findings, underscore its potential as a key player in both medicinal chemistry and materials science.